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Compound of Interest

Compound Name: Lysozyme C

Cat. No.: B1576136 Get Quote

This technical support center provides troubleshooting guidance and answers to frequently

asked questions for researchers, scientists, and drug development professionals encountering

challenges with Lysozyme C's efficacy against Gram-negative bacteria.

Frequently Asked Questions (FAQs)
Q1: Why are Gram-negative bacteria often resistant to Lysozyme C?

Gram-negative bacteria possess a complex cell envelope that inherently protects them from

Lysozyme C. The primary resistance mechanism is the outer membrane, a formidable barrier

composed of lipopolysaccharides (LPS), phospholipids, and proteins.[1][2][3] This outer layer

physically obstructs the enzyme, preventing it from accessing its target: the peptidoglycan layer

located in the periplasmic space.[1][4] Additionally, some Gram-negative species produce

specific protein inhibitors, such as Ivy or MliC/PliC, which directly bind to and inactivate

lysozyme.[4][5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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